4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine

• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol
• IUPAC Name: tert-butyl 4-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H30N2O4/c1-20(2,3)26-19(24)22-12-10-16(11-13-22)14-21(4)18(23)25-15-17-8-6-5-7-9-17/h5-9,16H,10-15H2,1-4H3
• InChI Key: IQCHFXXHWQJQSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN(C)C(=O)OCC2=CC=CC=C2

Description

4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine is a useful research compound. Its molecular formula is C20H30N2O4 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-(benzyloxycarbonylaminomethyl)-1-Boc-piperidine (0.360 g, 1.03 mol) in DMF (10 mL) was treated with sodium hydride (60%, 0.050 g, 1.25 mmol). After 0.5 h, methyl tosylate (0.18 mL, 1.20 mmol) was added and the mixture heated to 60° C. After 12 h, the mixture was poured into EtOAc and saturated aqueous sodium bicarbonate. The combined extracts were washed with water, brine and concentrated to afford 0.300 g (79%) the title compound which was used without further purification.